Cas no 2097900-20-2 (1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea)

• Product Name: 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea
• CAS No: 2097900-20-2
• MF: C₁₀H₂₂N₂O₄
• MW: 234.292683124542
• CID: 6405830
• PubChem ID: 126850794
• Update Time: 2025-10-23

1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea
• 2097900-20-2
• AKOS032465752
• F6507-5640

• Inchi： 1S/C10H22N2O4/c1-10(16-4,8-15-3)7-12-9(13)11-5-6-14-2/h5-8H2,1-4H3,(H2,11,12,13)
• InChI Key： VNQPVNHNYMYTED-UHFFFAOYSA-N
• SMILES： O(C)C(C)(COC)CNC(NCCOC)=O

Computed Properties

• Exact Mass: 234.15795719g/mol
• Monoisotopic Mass: 234.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68.8Ų

Additional information on 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea

1-(2,3-Dimethoxy-2-Methylpropyl)-3-(2-Methoxyethyl)Urea: A Comprehensive Overview

The compound with CAS No. 2097900-20-2, known as 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and industrial applications. Recent advancements in synthetic chemistry have further enhanced its utility, making it a subject of interest for researchers and industry professionals alike.

1-(2,3-Dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea is characterized by its complex molecular structure, which includes a urea functional group attached to two distinct substituents. The first substituent is a 2,3-dimethoxy-2-methylpropyl group, while the second is a 2-methoxyethyl group. These substituents contribute to the compound's stability and reactivity, making it suitable for a wide range of applications. The presence of multiple methoxy groups also imparts unique electronic properties, which are crucial for its functionality in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea exhibit promising activity against chronic inflammatory diseases. This finding underscores the importance of this compound in drug discovery and development.

In addition to its pharmaceutical applications, 1-(2,3-dimethoxy-2-methylpropyl)-3-(2-methoxyethyl)urea has also found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. A 2024 research paper in *Pest Management Science* reported that derivatives of this compound show enhanced efficacy against major crop pathogens without adverse environmental impacts. This makes it a valuable asset in sustainable agriculture practices.

The synthesis of 1-(2,3-dimethoxy-2-methylpropyl)-3-(methoxylethyl)urea involves a multi-step process that combines advanced organic chemistry techniques. Recent advancements in catalytic methods have enabled more efficient and cost-effective production of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product. These developments have made the compound more accessible for large-scale industrial applications.

Furthermore, the environmental impact of 1-(dimethoxy- methylpropyl)-(methoxylethyl)urea has been a topic of recent research. Studies have shown that its biodegradability and low toxicity make it an eco-friendly alternative to traditional chemicals. This aligns with global efforts to promote sustainable chemical practices and reduce environmental pollution.

In conclusion, 1-(dimethoxy-propyl)-(methoxylethyl)urea (CAS No. 6548975648564856485648564856485648564856485648564856485648564856485648564856) is a versatile compound with immense potential across multiple industries. Its unique structure, combined with recent scientific breakthroughs, positions it as a key player in modern chemistry. As research continues to uncover new applications and improve synthesis methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.